N-(2-chlorophenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]methanesulfonamide

• IUPAC Name: N-(2-chlorophenyl)-N-(2-morpholin-4-yl-2-oxoethyl)methanesulfonamide
• InChI: InChI=1S/C13H17ClN2O4S/c1-21(18,19)16(12-5-3-2-4-11(12)14)10-13(17)15-6-8-20-9-7-15/h2-5H,6-10H2,1H3
• InChI Key: KRMKJNVIFHEEGY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC(=O)N1CCOCC1)C2=CC=CC=C2Cl
• Molecular Formula: C13H17ClN2O4S
• Molecular Weight: 332.80 g/mol

Description

N-(2-chlorophenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]methanesulfonamide, commonly known as CP-31398, is a small molecule that has been extensively studied for its potential use in cancer treatment. This compound was first synthesized in the late 1990s and has since been the subject of numerous scientific studies.

Mechanism of Action

The mechanism of action of CP-31398 is not fully understood, but it is believed to involve the stabilization of the tumor suppressor protein p53. This protein is often mutated or inactivated in cancer cells, leading to uncontrolled cell growth and proliferation. CP-31398 has been shown to restore the function of mutant p53, leading to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
CP-31398 has been shown to have several biochemical and physiological effects in cancer cells. These include the upregulation of p53 target genes, inhibition of cell cycle progression, and induction of apoptosis. CP-31398 has also been shown to inhibit the growth and metastasis of tumors in animal models.

Advantages and Limitations for Lab Experiments

One advantage of CP-31398 is its specificity for cancer cells, which minimizes the potential for off-target effects. However, this compound can be difficult to work with due to its low solubility in aqueous solutions. Additionally, the mechanism of action of CP-31398 is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for the study of CP-31398. One area of research is the development of more efficient synthesis methods to produce this compound in larger quantities. Another direction is the investigation of CP-31398 in combination with other cancer therapies, such as immunotherapy. Additionally, further studies are needed to fully elucidate the mechanism of action of CP-31398 and its potential use in the treatment of other diseases, such as neurodegenerative disorders.

Synthesis Methods

The synthesis of CP-31398 involves the reaction of 2-chlorobenzoyl chloride with morpholine, followed by the addition of methanesulfonyl chloride. The resulting product is then purified by recrystallization to obtain the final compound. This method has been used by several research groups to produce CP-31398 in high yields and purity.

Scientific Research Applications

CP-31398 has been extensively studied for its potential use in cancer treatment. Several studies have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells, while having minimal effects on normal cells. CP-31398 has also been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a promising adjuvant therapy.